Cas no 10311-82-7 (rac 1-Oleoyl-3-chloropropanediol)

• Product Name: rac 1-Oleoyl-3-chloropropanediol
• CAS No: 10311-82-7
• MF: C₂₁H₃₉ClO₃
• MW: 374.98556637764
• CID: 157536
• PubChem ID: 6441321
• Update Time: 2024-11-04

rac 1-Oleoyl-3-chloropropanediol Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid(9Z)-, 3-chloro-2-hydroxypropyl ester
• rac 1-Oleoyl-3-chloropropanediol
• 1-OLEOYL-3-CHLOROPROPANEDIOL
• rac 1-Oleoyl-3-chlor
• 3-Chloro-1,2-propanediol 1-Oleate
• Oleic acid, 3-chloro-2-hydroxypropyl ester
• 1,2-PROPANEDIOL, 3-CHLORO-, 1-OLEATE
• 3-Chloro-2-hydroxypropyl oleate
• BP-29901
• 10311-82-7
• 9-OCTADECENOIC ACID (9Z)-, 3-CHLORO-2-HYDROXYPROPYL ESTER
• UNII-ME300L04PH
• ME300L04PH
• (3-chloro-2-hydroxypropyl) (Z)-octadec-9-enoate
• Q27283943
• GQUYTVRTHVOZHT-KTKRTIGZSA-N
• 9-Octadecenoic acid (Z)-, 3-chloro-2-hydroxypropyl ester; Oleic acid, 3-chloro-2-hydroxypropyl ester (7CI,8CI); 1,2-Propanediol, 3-chloro-, 1-oleate (8CI); 3-Chloro-1,2-propanediol 1-oleate; 3-Chloro-1,2-propanediol, 1-monooleate

• Inchi： 1S/C21H39ClO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(24)25-19-20(23)18-22/h9-10,20,23H,2-8,11-19H2,1H3/b10-9-
• InChI Key： GQUYTVRTHVOZHT-KTKRTIGZSA-N
• SMILES： ClCC(COC(CCCCCCC/C=C\CCCCCCCC)=O)O

Computed Properties

• Exact Mass: 374.25900
• Monoisotopic Mass: 374.2587728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 19
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 6.16680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Chloropropanol esters